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Compound of Interest

Compound Name: 1,2-Dipropylbenzene

Cat. No.: B8737374 Get Quote

A detailed guide for researchers, scientists, and drug development professionals on the

environmental impact of ortho-, meta-, and para-dipropylbenzene isomers, integrating

experimental data and predictive modeling.

This guide provides a comprehensive comparison of the environmental fate and

ecotoxicological effects of the three isomers of dipropylbenzene: ortho (o-), meta (m-), and para

(p-). Due to the limited availability of experimental data for o-dipropylbenzene, this assessment

incorporates data from quantitative structure-activity relationship (QSAR) modeling to enable a

more complete comparative analysis. All quantitative data are summarized in comparative

tables, and detailed experimental protocols for key assessments are provided.

Comparative Analysis of Environmental Impact
The environmental risk profile of a chemical is determined by its persistence, bioaccumulation

potential, and toxicity (PBT). For the dipropylbenzene isomers, a clear distinction in their

environmental impact emerges from the available data and predictive models.

Persistence and Biodegradability: Experimental studies on a mixture of m- and p-

diisopropylbenzene indicate that these substances are not readily biodegradable.[1] One study

following the OECD Guideline 301C showed only 2% biodegradation over 28 days, classifying

them as persistent in the environment.[1] Predictive models from the US EPA's EPI Suite

suggest a similar outcome for o-diisopropylbenzene, indicating that all three isomers are likely

to persist in the environment.
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Bioaccumulation Potential: The potential for a chemical to accumulate in living organisms is a

critical environmental concern. The experimental bioconcentration factor (BCF) for a mixture of

m- and p-diisopropylbenzene is high, with values ranging from 503 to 3210.[1] A high BCF

indicates a significant potential for bioaccumulation in aquatic organisms. QSAR modeling for

o-diisopropylbenzene also predicts a high bioaccumulation potential. This suggests that all

three isomers, if released into the environment, are likely to accumulate in the food chain.

Aquatic Toxicity: Acute and chronic toxicity tests on aquatic organisms, including algae,

daphnids, and fish, have been conducted for a mixture of m- and p-diisopropylbenzene.[1]

These isomers have been shown to be toxic to aquatic life.[1] Due to the lack of experimental

data for o-diisopropylbenzene, predictive models were used to estimate its aquatic toxicity.

These models suggest that o-diisopropylbenzene is also toxic to aquatic organisms, with

predicted toxicity values in a similar range to the other two isomers.

Data Presentation
The following tables summarize the key physical-chemical properties and environmental impact

data for the three dipropylbenzene isomers.

Table 1: Physical-Chemical Properties of Dipropylbenzene Isomers

Property
o-
Diisopropylbenzen
e

m-
Diisopropylbenzen
e

p-
Diisopropylbenzen
e

CAS Number 577-55-9 99-62-7 100-18-5

Molecular Formula C₁₂H₁₈ C₁₂H₁₈ C₁₂H₁₈

Molecular Weight 162.28 g/mol 162.28 g/mol 162.28 g/mol

Melting Point -57 °C -63 °C -17 °C

Boiling Point 205 °C 203 °C 210 °C

Water Solubility 5.88 mg/L (estimated) 7.2 mg/L 4.05 mg/L

Log Kow (Octanol-

Water Partition

Coefficient)

4.9 (estimated) 5.13 5.23
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Data for o-diisopropylbenzene are estimated using US EPA's EPI Suite™. Experimental data

for m- and p-isomers are from the OECD SIDS report.[1]

Table 2: Biodegradability of Dipropylbenzene Isomers

Isomer Test Guideline Result Classification

o-Diisopropylbenzene EPI Suite™ BIOWIN
Does not biodegrade

fast (predicted)
Persistent

m/p-

Diisopropylbenzene

mixture

OECD 301C 2% after 28 days[1]
Not readily

biodegradable

Table 3: Aquatic Toxicity of Dipropylbenzene Isomers

Organism Endpoint
o-
Diisopropylbenzen
e (mg/L)

m/p-
Diisopropylbenzen
e mixture (mg/L)

Fish (Fathead

Minnow)
96-hr LC50 2.7 (estimated)

0.71 (Oryzias latipes)

[1]

Daphnia magna 48-hr EC50 1.1 (estimated) 0.39[1]

Green Algae

(Selenastrum

capricornutum)

72-hr ErC50 0.8 (estimated) 2.7[1]

Data for o-diisopropylbenzene are estimated using US EPA's EPI Suite™ ECOSAR.

Experimental data for m/p-diisopropylbenzene mixture are from the OECD SIDS report.[1]

Table 4: Bioaccumulation Potential of Dipropylbenzene Isomers
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Isomer
Test Guideline /
Method

Value Classification

o-Diisopropylbenzene EPI Suite™ BCFBAF
Log BCF = 3.36 (BCF

= 2291) (estimated)

High potential to

bioaccumulate

m-Diisopropylbenzene OECD 305 BCF = 503 - 1680[1]
High potential to

bioaccumulate

p-Diisopropylbenzene OECD 305 BCF = 512 - 3210[1]
High potential to

bioaccumulate

Experimental Workflows and Logical Relationships
The assessment of the environmental impact of chemical isomers follows a structured

workflow, integrating experimental testing and computational modeling, particularly when data

gaps exist.
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Click to download full resolution via product page

Caption: Workflow for assessing the environmental impact of chemical isomers.

Experimental Protocols
Detailed methodologies for the key experiments cited are summarized below. These protocols

are based on internationally recognized OECD Test Guidelines.

OECD TG 201: Freshwater Alga and Cyanobacteria,
Growth Inhibition Test
This test evaluates the effects of a substance on the growth of freshwater green algae.

Test Organism:Selenastrum capricornutum (or other suitable species).

Principle: Exponentially growing cultures of algae are exposed to various concentrations of

the test substance in a nutrient-rich medium over a 72-hour period. The inhibition of growth is

measured by changes in cell density or biomass compared to a control group.

Procedure:

Prepare a series of test solutions with different concentrations of the dipropylbenzene

isomer and a control without the test substance.

Inoculate each test flask with a low concentration of exponentially growing algae.

Incubate the flasks under constant illumination and temperature (21-24°C) for 72 hours.

Measure the algal biomass (e.g., by cell counting with a microscope or using a particle

counter) at least every 24 hours.

Endpoint: The 72-hour EC50 (Effective Concentration) for growth rate inhibition (ErC50) and

yield (EyC50) are calculated.

OECD TG 301C: Ready Biodegradability - Modified MITI
Test (I)
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This test screens for ready biodegradability of chemicals in an aerobic aqueous medium.

Principle: The biodegradability of the test substance is assessed by measuring the oxygen

consumption of a microbial inoculum in the presence of the substance over a 28-day period.

Procedure:

A mineral medium containing the test substance (at a concentration of 100 mg/L) is

inoculated with a mixed population of microorganisms from activated sludge.

The test is run in sealed vessels equipped with an oxygen-measuring device

(respirometer).

The oxygen consumption is measured continuously or at frequent intervals for 28 days at

a constant temperature (25 ± 1°C) in the dark.

A control with inoculum but without the test substance is run in parallel to determine the

basal respiration of the inoculum. A reference substance (e.g., sodium benzoate) is also

tested to ensure the viability of the inoculum.

Endpoint: The percentage of biodegradation is calculated based on the ratio of the measured

biological oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is

considered readily biodegradable if it reaches the pass level of >60% ThOD within a 10-day

window during the 28-day test.

OECD TG 305: Bioaccumulation in Fish: Aqueous and
Dietary Exposure
This guideline describes procedures for characterizing the bioconcentration potential of

substances in fish.

Test Organism: A suitable fish species, such as Carp (Cyprinus carpio).

Principle: The test consists of two phases: an uptake phase and a depuration phase. During

the uptake phase, fish are exposed to the test substance at a constant concentration in the

water. During the depuration phase, the fish are transferred to a clean environment. The
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concentration of the test substance in the fish tissue is measured at intervals during both

phases.

Procedure:

Uptake Phase: A group of fish is exposed to a constant, low concentration of the

dipropylbenzene isomer in a flow-through system for a period of up to 60 days. Water and

fish samples are taken at regular intervals for analysis of the test substance concentration.

Depuration Phase: After the uptake phase, the remaining fish are transferred to a clean,

flowing water system without the test substance for a period long enough to allow for

significant elimination of the substance from the fish tissues. Fish are sampled at regular

intervals.

Endpoint: The Bioconcentration Factor (BCF) is calculated as the ratio of the concentration

of the test substance in the fish to its concentration in the water at steady-state. The uptake

and depuration rate constants are also determined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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